2-(2-Chlorobenzylidene)malononitrile
2-(2-Chlorobenzylidene)malononitrile
O-chlorobenzylidene malononitrile appears as white crystalline solid or light beige powder. Odor of pepper. (NTP, 1992)
A riot control agent which causes temporary irritation of the eyes and the mucosal surface of the respiratory tract. It is a more potent irritant than OMEGA-CHLOROACETOPHENONE, but less incapacitating.
A riot control agent which causes temporary irritation of the eyes and the mucosal surface of the respiratory tract. It is a more potent irritant than OMEGA-CHLOROACETOPHENONE, but less incapacitating.
Brand Name:
Vulcanchem
CAS No.:
2698-41-1
VCID:
VC0038150
InChI:
InChI=1S/C10H5ClN2/c11-10-4-2-1-3-9(10)5-8(6-12)7-13/h1-5H
SMILES:
C1=CC=C(C(=C1)C=C(C#N)C#N)Cl
Molecular Formula:
C10H5ClN2
ClC6H4CH=C(CN)2
C10H5ClN2
ClC6H4CH=C(CN)2
C10H5ClN2
Molecular Weight:
188.61 g/mol
2-(2-Chlorobenzylidene)malononitrile
CAS No.: 2698-41-1
Main Products
VCID: VC0038150
Molecular Formula: C10H5ClN2
ClC6H4CH=C(CN)2
C10H5ClN2
Molecular Weight: 188.61 g/mol
| CAS No. | 2698-41-1 |
|---|---|
| Product Name | 2-(2-Chlorobenzylidene)malononitrile |
| Molecular Formula | C10H5ClN2 ClC6H4CH=C(CN)2 C10H5ClN2 |
| Molecular Weight | 188.61 g/mol |
| IUPAC Name | 2-[(2-chlorophenyl)methylidene]propanedinitrile |
| Standard InChI | InChI=1S/C10H5ClN2/c11-10-4-2-1-3-9(10)5-8(6-12)7-13/h1-5H |
| Standard InChIKey | JJNZXLAFIPKXIG-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C=C(C#N)C#N)Cl |
| Canonical SMILES | C1=CC=C(C(=C1)C=C(C#N)C#N)Cl |
| Boiling Point | 590 to 599 °F at 760 mm Hg (NTP, 1992) 312.5 °C 310-315 °C 590-599°F |
| Colorform | White crystalline solid |
| Melting Point | 203 °F (NTP, 1992) 95.5 °C 95-96 °C 93-96 °C 203-205°F |
| Physical Description | O-chlorobenzylidene malononitrile appears as white crystalline solid or light beige powder. Odor of pepper. (NTP, 1992) WHITE CRYSTALLINE POWDER WITH CHARACTERISTIC ODOUR. White crystalline solid with a pepper-like odor. |
| Description | O-chlorobenzylidene malononitrile appears as white crystalline solid or light beige powder. Odor of pepper. (NTP, 1992) A riot control agent which causes temporary irritation of the eyes and the mucosal surface of the respiratory tract. It is a more potent irritant than OMEGA-CHLOROACETOPHENONE, but less incapacitating. |
| Solubility | 1 to 5 mg/mL at 61° F (NTP, 1992) Sparingly soluble in water Soluble in acetone, dioxane, methylene chloride, ethyl acetate, benzene; sparingly soluble in water Solubility in water, g/100ml at 20 °C: 0.1-0.5 Insoluble |
| Synonyms | 2 Chlorobenzylidene Malonitrile 2 Chlorobenzylidenemalonitrile 2-Chlorobenzylidene Malonitrile 2-Chlorobenzylidenemalonitrile CS Tear Gas Malonitrile, 2-Chlorobenzylidene Malonitrile, o-Chlorobenzylidene Malonitrile, ortho-Chlorobenzylidene malonotrile, o-Chlorobenzylidene o Chlorobenzylidene Malonitrile o Chlorobenzylidene malonotrile o Chlorobenzylidenemalonitrile o-Chlorobenzylidene Malonitrile o-Chlorobenzylidene malonotrile o-Chlorobenzylidenemalonitrile ortho Chlorobenzylidene Malonitrile ortho Chlorobenzylidenemalonitrile ortho-Chlorobenzylidene Malonitrile ortho-Chlorobenzylidenemalonitrile Tear Gas, CS |
| Vapor Density | 6.52 (NTP, 1992) (Relative to Air) Relative vapor density (air = 1): 6.5 6.52 |
| Vapor Pressure | 3.4e-05 mm Hg at 68 °F (NTP, 1992) 3.40e-05 mmHg 3.4X10-5 mm Hg at 20 °C Vapor pressure, Pa at ? °C: 0.0045 0.00003 mmHg |
| PubChem Compound | 17604 |
| Last Modified | Nov 11 2021 |
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